Cas no 1263377-60-1 (5-(2-Cyanophenyl)nicotinic acid)

• Product Name: 5-(2-Cyanophenyl)nicotinic acid
• CAS No: 1263377-60-1
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• CID: 1033702
• PubChem ID: 50999377
• Update Time: 2025-04-20

5-(2-Cyanophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Cyanophenyl)nicotinic acid
• 5-(2-cyanophenyl)pyridine-3-carboxylic acid
• 1263377-60-1
• 5-(2-Cyanophenyl)nicotinicacid
• DB-316835
• DTXSID70679484
• 5-(2-Cyanophenyl)-nicotinic acid

• MDL： MFCD17079031
• Inchi： 1S/C13H8N2O2/c14-6-9-3-1-2-4-12(9)10-5-11(13(16)17)8-15-7-10/h1-5,7-8H,(H,16,17)
• InChI Key： ZDZSTNJZTGNOQM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 224.058577502g/mol
• Monoisotopic Mass: 224.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74Ų